Cas no 25902-91-4 (4(3H)-Pyrimidinone,2-methoxy-5-methyl-)

• Product Name: 4(3H)-Pyrimidinone,2-methoxy-5-methyl-
• CAS No: 25902-91-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 268123
• PubChem ID: 160114
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-methoxy-5-methyl-
• 2-methoxy-5-methyl-1H-pyrimidin-6-one
• AKOS006280830
• O-2-Methylthymine
• 2-methoxy-5-methylpyrimidin-4(3h)-one
• 4(1H)-Pyrimidinone, 2-methoxy-5-methyl- (9CI)
• O2-Methyl-thymine
• SCHEMBL3971478
• 4(1H)-Pyrimidinone, 2-methoxy-5-methyl-
• DTXSID90180567
• SCHEMBL10969861
• 25902-91-4

• Inchi： 1S/C6H8N2O2/c1-4-3-7-6(10-2)8-5(4)9/h3H,1-2H3,(H,7,8,9)
• InChI Key： FLEYOQDGUUJNHI-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C)C(N1)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.549
• PSA: 50.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones